7-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C19H11F3N2O7/c20-19(21,22)9-6-14(23(26)27)17(15(7-9)24(28)29)30-10-4-5-12-11-2-1-3-13(11)18(25)31-16(12)8-10/h4-8H,1-3H2
• InChI Key: GJJKIWAXKYHLLV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OC4=C(C=C(C=C4[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C19H11F3N2O7
• Molecular Weight: 436.3 g/mol
• CAS No.: 314743-68-5

Description

7-[2,6-Dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a synthetic organic compound characterized by a fused chromenone (benzopyran-4-one) core substituted with a 2,6-dinitro-4-(trifluoromethyl)phenoxy group. Its molecular formula is C₂₂H₁₁F₃N₂O₇, with an average molecular mass of 472.331 g/mol and a monoisotopic mass of 472.051835 g/mol . The compound features a bicyclic dihydrocyclopenta[c]chromenone system, which differentiates it from simpler chromenone derivatives.

Biological Activity

7-[2,6-Dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a synthetic organic compound noted for its complex structure and potential biological activities. This article explores its biological activity, focusing on its mechanisms, effects on various cellular processes, and potential applications in therapeutic contexts.

• Molecular Formula : C19H13F3N2O7
• Molecular Weight : 438.311 g/mol
• Density : 1.5 ± 0.1 g/cm³
• Boiling Point : 482.4 ± 45.0 °C at 760 mmHg
• Flash Point : 245.5 ± 28.7 °C

The biological activity of this compound is largely attributed to its structural components, particularly the dinitro and trifluoromethyl groups. These moieties enhance its reactivity and ability to interact with biological targets, potentially leading to:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Cellular Signaling Modulation : It could affect signaling pathways related to cell growth and differentiation.

Biological Activity Overview

The compound has been evaluated for several biological activities, including:

• Anticancer Properties : Preliminary studies suggest that it may induce apoptosis in cancer cells by activating specific cellular pathways.
• Antimicrobial Activity : Its structural characteristics may confer antibacterial properties against various pathogens.
• Anti-inflammatory Effects : The compound may modulate inflammatory responses through the inhibition of pro-inflammatory cytokines.

Anticancer Activity

A study investigated the effects of the compound on human cancer cell lines. The results indicated a significant reduction in cell viability at concentrations above 20 µM after 48 hours of treatment. The mechanism was linked to the activation of caspase pathways leading to apoptosis.

Concentration (µM)	Cell Viability (%)	Apoptosis Induction (%)
0	100	0
10	85	5
20	65	20
50	30	50

Antimicrobial Activity

In another study assessing antimicrobial properties, the compound was tested against a panel of bacteria including E. coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) was found to be approximately 15 µg/mL.

Bacterial Strain	MIC (µg/mL)
E. coli	15
Staphylococcus aureus	10

Structural-Activity Relationship (SAR)

The modification of substituents on the phenoxy group has been shown to influence the biological activity significantly. For instance, variations in the nitro group positioning have been correlated with enhanced anticancer potency.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several nitro- and trifluoromethyl-substituted aromatic systems, particularly those used in pesticides and herbicides. Below is a detailed comparison with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes
7-[2,6-Dinitro-4-(trifluoromethyl)phenoxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one	C₂₂H₁₁F₃N₂O₇	472.331	Dihydrocyclopenta[c]chromenone core; 2,6-dinitro-4-(trifluoromethyl)phenoxy	No explicit use reported. Structural features (nitro, trifluoromethyl) align with pesticidal agents. Chromenone core may confer photostability or bioactivity .
Fluazinam	C₁₃H₄Cl₂F₆N₄O₄	465.10	Chlorinated pyridinamine; 2,6-dinitro-4-(trifluoromethyl)phenyl group	Broad-spectrum fungicide. Mode of action involves inhibition of mitochondrial electron transport. Nitro groups enhance reactivity and persistence in environmental matrices .
Ethalfluralin	C₁₅H₁₈F₃N₃O₄	361.32	N-ethyl-N-(2-methyl-2-propenyl)benzenamine; 2,6-dinitro-4-(trifluoromethyl)	Pre-emergent herbicide. Targets microtubule formation in weeds. Trifluoromethyl group improves lipophilicity and soil adsorption .
7-(2,6-Dinitro-4-trifluoromethyl-phenoxy)-4-phenyl-chromen-2-one	C₂₂H₁₁F₃N₂O₇	472.331	Chromen-2-one core; 4-phenyl substitution	Structural isomer of the target compound. The chromen-2-one (coumarin) system may alter bioavailability or metabolic stability compared to dihydrocyclopenta derivatives .

Key Findings

Electron-Withdrawing Groups: The 2,6-dinitro-4-(trifluoromethyl)phenoxy group is a common motif in agrochemicals (e.g., fluazinam, ethalfluralin) due to its electron-deficient nature, which enhances reactivity with biological targets (e.g., enzymes, DNA) and environmental persistence .

This could reduce metabolic degradation or alter binding affinity . In contrast, fluazinam and ethalfluralin lack fused ring systems, prioritizing flexibility for membrane penetration or soil mobility .

Bioactivity Implications: While fluazinam and ethalfluralin are explicitly pesticidal, the target compound’s chromenone core is associated with diverse bioactivities (e.g., anticoagulant, anti-inflammatory) in related molecules. However, nitro groups may introduce toxicity risks, limiting pharmaceutical applications .